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Compound of Interest

Compound Name: Phenethyl phenylacetate

CAS No.: 102-20-5

Cat. No.: B1680302

Get Quote

Role: Stable Floral Kairomone & Synergist | CAS: 102-20-5 | Class: Aromatic Ester[1]

Executive Summary & Chemical Profile
Phenethyl phenylacetate (PEPA) is an ester formed from the condensation of phenethyl

alcohol and phenylacetic acid.[2] In the context of insect chemical communication, it functions

primarily as a floral kairomone. While often overshadowed by its more volatile precursors

(phenylacetaldehyde and phenethyl alcohol), PEPA’s high molecular weight (240.3 g/mol ) and

low vapor pressure make it an ideal "anchor" volatile in lure formulations, providing a sustained

background signal that mimics the persistent scent of nectar-rich flora (e.g., Michelia

champaca, Eucalyptus spp.).
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Property Value Relevance to Bioassays

IUPAC Name 2-Phenylethyl 2-phenylacetate
Standard nomenclature for

synthesis.

Molecular Formula C₁₆H₁₆O₂
High carbon count = lower

volatility.

Boiling Point 325°C
High thermal stability; suitable

for heated dispensers.

Odor Profile Rosy, Honey, Balsamic
Mimics late-stage floral

anthesis.

Stability High
Resistant to rapid oxidation

(unlike aldehydes).

Mechanisms of Action: Olfactory Reception
PEPA operates on the insect olfactory system through specific interactions with Odorant

Receptors (ORs) tuned to aromatic esters.

Signal Transduction Pathway
Unlike pheromones which trigger highly specific, labeled-line neural pathways, PEPA acts as a

broad-spectrum kairomone. It stimulates ORs associated with foraging behavior (nectar

seeking) rather than mating.

Reception: PEPA molecules diffuse through the sensillar lymph, bound by Odorant Binding

Proteins (OBPs) (specifically those with affinity for aromatic rings).

Transduction: The OBP-PEPA complex activates specific Odorant Receptors (ORs) on the

dendritic membrane of Olfactory Sensory Neurons (OSNs).

Processing: The signal is transmitted to the Antennal Lobe, specifically glomeruli processing

"floral" cues, triggering upwind flight (anemotaxis) in hungry adults.

Synergism and Stability
PEPA is rarely used alone. Its primary utility lies in synergism:
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The "Fixative" Effect: When co-formulated with highly volatile attractants like

phenylacetaldehyde (PAA), PEPA slows the release rate of the lighter compounds via

intermolecular interactions (Raoult’s Law deviations).

Metabolic Context: Insects perceive PEPA as a signal of "aged" or "concentrated" nectar,

often triggering landing and probing behaviors when combined with acetic acid (a

fermentation cue).

Synthesis & Purification Protocol
Objective: Synthesize >98% purity PEPA for electrophysiological and field assays.

Reagents
Phenylacetic acid (1.0 eq)

2-Phenylethanol (1.2 eq)

p-Toluenesulfonic acid (pTSA) (catalyst, 0.01 eq)

Toluene (solvent)

Step-by-Step Methodology
Esterification: In a round-bottom flask equipped with a Dean-Stark trap, combine

phenylacetic acid (13.6 g, 100 mmol), 2-phenylethanol (14.6 g, 120 mmol), and pTSA (0.2 g)

in 100 mL toluene.

Reflux: Heat to reflux (approx. 115°C). Monitor water collection in the Dean-Stark trap.

Continue until theoretical water volume (1.8 mL) is collected (approx. 3-4 hours).

Work-up: Cool to room temperature. Wash the organic layer sequentially with:

Saturated NaHCO₃ (2 x 50 mL) to remove unreacted acid.

Brine (1 x 50 mL).

Distilled water (1 x 50 mL).
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Drying: Dry the organic layer over anhydrous MgSO₄ and filter.

Purification: Remove toluene via rotary evaporation. Purify the crude oil by vacuum

distillation (approx. 180°C at 5 mmHg) or silica gel column chromatography (Hexane:Ethyl

Acetate 9:1).

Validation: Verify purity via GC-MS. Target peak should show m/z 240 (molecular ion) and

characteristic tropylium ion fragments.

Field Application: Lure Formulation & Bioassay
Target Species: Plusiinae loopers (e.g., Trichoplusia ni, Chrysodeixis includens) and generalist

Noctuids.

Lure Formulation (Rubber Septa)
Stock Solution: Dissolve 100 mg of purified PEPA in 1 mL of Hexane.

Loading: Apply 100 µL of solution (10 mg dose) into the cup of a red rubber septum.

Synergist Addition (Optional): For broad-spectrum moth trapping, add 10 mg of

Phenylacetaldehyde to the same septum (Note: PAA oxidizes rapidly; use antioxidant BHT if

storing).

Curing: Allow solvent to evaporate in a fume hood for 2 hours. Store at -20°C.

Field Trial Design (Randomized Complete Block)
Trap Type: Universal Moth Trap (Unitrap) or Delta Trap.

Treatments:

Control (Hexane only)

PEPA (10 mg)[2]

Standard Floral Lure (Phenylacetaldehyde 10 mg)

Blend (PEPA 10 mg + Phenylacetaldehyde 10 mg)
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Deployment: Place traps 1.5m above ground, spaced 20m apart.

Data Collection: Count captures weekly. Re-randomize trap positions after every count to

negate positional bias.

Visualizations
Figure 1: Biosynthetic & Synthetic Pathways
This diagram contrasts the natural biosynthesis of PEPA in plants with the laboratory synthesis

pathway described above.
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Caption: Comparison of enzymatic plant biosynthesis (AAT-mediated) and acid-catalyzed

laboratory synthesis of PEPA.

Figure 2: Field Bioassay Workflow
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A logical flow for validating PEPA efficacy in an agricultural setting.
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Caption: Standardized workflow for evaluating PEPA kairomonal activity in field settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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